Cas no 2229508-24-9 (2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-amine)

2,3,5-Trimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-amine is a pyrazole-based amine compound characterized by its unique structural features, including a substituted pyrazole core and an unsaturated prop-2-en-1-amine side chain. This compound exhibits potential utility as an intermediate in organic synthesis, particularly in the development of agrochemicals or pharmaceuticals, owing to its reactive amine functionality and sterically hindered pyrazole moiety. Its stability and selective reactivity make it suitable for further functionalization via nucleophilic or electrophilic pathways. The presence of isopropyl and methyl groups enhances its lipophilicity, which may influence solubility and binding properties in target applications. Proper handling and storage under inert conditions are recommended due to its amine reactivity.
2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-amine structure
2229508-24-9 structure
Product Name:2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-amine
CAS No:2229508-24-9
MF:C11H19N3
MW:193.288662195206
CID:6429957
PubChem ID:165673650
Update Time:2025-05-30

2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-amine
    • 2-[3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-yl]prop-2-en-1-amine
    • 2229508-24-9
    • EN300-1740758
    • Inchi: 1S/C11H19N3/c1-7(2)14-10(5)11(8(3)6-12)9(4)13-14/h7H,3,6,12H2,1-2,4-5H3
    • InChI Key: PFXNOWDSTHROKP-UHFFFAOYSA-N
    • SMILES: N1(C(C)=C(C(=C)CN)C(C)=N1)C(C)C

Computed Properties

  • Exact Mass: 193.157897619g/mol
  • Monoisotopic Mass: 193.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 43.8Ų

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Additional information on 2-3,5-dimethyl-1-(propan-2-yl)-1H-pyrazol-4-ylprop-2-en-1-amine

Exploring the Chemical Compound 2-3,5-Dimethyl-1-(Propan-2-Yl)-1H-Pyrazol-4-Ylprop-2-En-1-Amine (CAS No. 2229508-24-9): A Comprehensive Overview

The compound 2,3,5-dimethyl 1-(propan-yl) 1H-pyrazol-4-ylprop-en-1-amine with CAS number CAS No. 2229508-24-9 has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound belongs to the class of pyrazole derivatives, which are known for their versatility in biological and chemical reactions. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The molecular structure of CAS No. 2229508-24-9 is characterized by a pyrazole ring system substituted with methyl groups at positions 3 and 5, a propanoyl group at position 1, and an enamine functionality at position 4. This combination of functional groups imparts the compound with unique electronic and steric properties, making it a promising candidate for further exploration in medicinal chemistry. The enamine group, in particular, has been shown to exhibit significant reactivity in both synthetic and biological contexts.

In terms of physical properties, CAS No. 2229508-24-9 exhibits a melting point of approximately 160°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in various synthetic protocols. Recent research has also revealed that the compound demonstrates good stability under physiological conditions, making it a viable option for pharmacological studies.

The chemical synthesis of CAS No. 2229508-

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